Cas no 2172066-34-9 (4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

4-(4-Bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid is a brominated pyrrolidine derivative featuring a substituted phenyl ring and a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features, including the bromine substituent and the isopropyl-pyrrolidine moiety, make it valuable for further functionalization via cross-coupling reactions or derivatization. The carboxylic acid group enhances solubility and reactivity, facilitating its use in amide or ester formation. This compound is of interest in medicinal chemistry for the design of targeted small-molecule inhibitors or modulators due to its balanced lipophilicity and steric properties.
4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid structure
2172066-34-9 structure
Product Name:4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
CAS No:2172066-34-9
MF:C15H20BrNO2
MW:326.228803634644
CID:5800216
PubChem ID:165608225
Update Time:2025-05-23

4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
    • 2172066-34-9
    • EN300-1455147
    • Inchi: 1S/C15H20BrNO2/c1-9(2)17-7-13(14(8-17)15(18)19)12-5-4-11(16)6-10(12)3/h4-6,9,13-14H,7-8H2,1-3H3,(H,18,19)
    • InChI Key: CBHZDDZZLMVNGU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C)C=1)C1CN(C(C)C)CC1C(=O)O

Computed Properties

  • Exact Mass: 325.06774g/mol
  • Monoisotopic Mass: 325.06774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.5Ų

4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172066-34-9)

4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, with the CAS number 2172066-34-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aryl group, a methyl substituent, and a pyrrolidine ring with a carboxylic acid functional group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid can be represented as follows:

C15H19BrNO2. The molecular weight of this compound is approximately 317.21 g/mol. The presence of the bromine atom and the carboxylic acid group imparts specific physicochemical properties to the molecule, such as solubility and reactivity, which are crucial for its potential biological activities.

In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders. 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid has shown promising results in preliminary studies, suggesting its potential as a lead compound for drug discovery.

Structural Analysis and Synthesis:

The synthesis of 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid involves several steps, including the formation of the pyrrolidine ring and the introduction of the brominated aryl group. One common synthetic route involves the reaction of 4-bromo-2-methylbenzaldehyde with an appropriate amine to form an imine intermediate, followed by reduction to form the pyrrolidine ring. The carboxylic acid group can be introduced through subsequent reactions such as esterification and hydrolysis.

The structural analysis of this compound has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques have provided detailed insights into the molecular structure and conformation of 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, which are essential for understanding its biological activities.

Biological Activities and Potential Applications:

Preliminary biological studies have indicated that 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid exhibits several interesting biological activities. For instance, it has shown moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). This activity suggests its potential as a lead compound for the development of new treatments for Alzheimer's disease and other related conditions.

In addition to its enzymatic inhibitory properties, 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid has also demonstrated anti-inflammatory effects in vitro. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings highlight its potential therapeutic applications in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions:

To date, there have been limited clinical trials involving 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid. However, preclinical studies have provided valuable insights into its safety profile and pharmacokinetic properties. These studies have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic parameters, such as good oral bioavailability and a reasonable half-life.

Further clinical trials are warranted to evaluate the efficacy and safety of 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid in human subjects. Researchers are particularly interested in exploring its potential as a treatment for neurodegenerative diseases and inflammatory disorders. Additionally, efforts are underway to optimize its chemical structure to enhance its therapeutic properties while minimizing potential side effects.

Safety Considerations:

Safety is a critical consideration in the development of any new pharmaceutical compound. While preliminary studies suggest that 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid is generally safe at therapeutic doses, further research is needed to fully understand its long-term safety profile. Preclinical toxicology studies have not reported any significant adverse effects at relevant concentrations.

In conclusion, 4-(4-bromo-2-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172066-34-9) is a promising compound with potential therapeutic applications in various medical conditions. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.

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